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Compound of Interest

Compound Name: 5-Aminoindole

Cat. No.: B014826

An In-depth Overview for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Aminoindole (CAS number: 5192-03-0) is a heterocyclic aromatic amine that has garnered
significant interest in the scientific community, particularly in the fields of medicinal chemistry
and drug discovery. Its indole core is a privileged scaffold found in numerous biologically active
compounds. This technical guide provides a comprehensive overview of 5-Aminoindole,
including its physicochemical properties, synthesis, analytical methods, and its pivotal role as a
versatile building block in the development of therapeutic agents.

Physicochemical and Safety Data

5-Aminoindole is a solid at room temperature, typically appearing as grey or brown crystals or
powder.[1] It is sparingly soluble in water but soluble in organic solvents like DMSO and
methanol.[2] Due to its chemical nature, it is sensitive to air and should be stored in a cool,
dark place under an inert atmosphere.[1][2]

Table 1: Physicochemical Properties of 5-Aminoindole
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Property Value Reference
CAS Number 5192-03-0 [1]
Molecular Formula CsHsN2 [1]
Molecular Weight 132.16 g/mol [31[4]
Appearance Grey or Bro.wn Crystalline (2]
Powder/Solid

Melting Point 131-133 °C (decomposes) [2][3]
Boiling Point 190 °C at 6 mmHg [2]

Water Solubility

Insoluble

[1]

pKa

17.39 + 0.30 (Predicted)

[2]

InChl Key

ZCBIFHNDZBSCEP-
UHFFFAOYSA-N

[3]

Canonical SMILES

C1=CC2=C(C=CN2)C=C1N

[1]

Table 2: Safety and Hazard Information for 5-Aminoindole

Hazard Statement

GHS Classification

Precautionary Statement

H302: Harmful if swallowed

Acute Toxicity, Oral (Category
4)

P264, P270, P301+P312,
P330, P501

H311: Toxic in contact with

Acute Toxicity, Dermal

P280, P302+P352, P312,
P322, P361, P363, P405,

skin Category 3
( gory 3) P501
) P264, P280,
H319: Causes serious eye o
o Eye Irritation (Category 2A) P305+P351+P338,
irritation
P337+P313

H400: Very toxic to aquatic life

Hazardous to the Aquatic
Environment, Acute Hazard

(Category 1)

P273, P391, P501
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Experimental Protocols
Synthesis of 5-Aminoindole

The most common synthetic route to 5-Aminoindole is the reduction of 5-nitroindole. Several
methods have been reported, with variations in catalysts, reaction conditions, and yields.

Method 1: Catalytic Hydrogenation

This method involves the reduction of 5-nitroindole using hydrogen gas in the presence of a
catalyst.

e Materials: 5-nitroindole, 95% Ethanol, Supported Catalyst (e.g., Palladium on Carbon),
Hydrogen Gas.

e Procedure:
o In a high-pressure reaction vessel, add 100g of 5-nitroindole.
o Add 4 times the volume of 95% ethanol and 10-15% by weight of the supported catalyst.
o Seal the vessel and replace the internal atmosphere with hydrogen gas.
o Heat the mixture to 60°C with stirring.

o Introduce hydrogen gas, maintaining a pressure of 1.0-3.0 MPa (optimally around 1.5
MPa).

o Maintain the reaction at 70-95°C for 1-2 hours.
o Monitor the reaction for the conversion of 5-nitroindole (typically 96-99%).

o After completion, cool the reaction mixture and carefully filter to separate the catalyst. The
catalyst can be reused.

o The filtrate containing 5-Aminoindole can be further purified by crystallization or
chromatography.

Method 2: Reduction with Ammonium Formate
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This protocol offers an alternative to high-pressure hydrogenation.

o Materials: 5-nitroindole, Water, Cetyltrimethylammonium bromide, Ammonium formate, O-
MoS: catalyst, Nitrogen gas.

e Procedure:

o To a reaction vessel with magnetic stirring, add 20 mL of water, 0.15 g of
cetyltrimethylammonium bromide, 5 mmol of 5-nitroindole, 20 mmol of ammonium
formate, and 0.2 g of O-MoS: catalyst under a nitrogen atmosphere.

o Seal the vessel and heat the reaction mixture to 130°C for 6 hours.
o After the reaction is complete, centrifuge the mixture to separate the solid catalyst.

o The supernatant can be analyzed by GC-MS and GC to determine the conversion and
selectivity.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
5-Nitroindole

Reducing Agent
(e.g., H2/Pd-C, NH4HCO?2)

Reduction Reaction 5-Aminoindole

Sample Preparation
(2 mg/mL in MeCN/H20)

'

HPLC Injection
(1 pL)

!

Chromatographic Separation
(Primesep 100 column, Isocratic)

'

UV Detection
(200 nm)

!

Data Analysis

. . . . . Therapeutic Targets
5-Aminoindole Chemical Synthesis —~| Bioactive Molecules |—| (e.g., Kinases, Proteases, Receptors)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014826#5-aminoindole-cas-number-5192-03-0-
details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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